3-Ethyl-6-(3-iodophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
Synthesis Analysis
Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This often involves multiple steps, each with its own set of reactants, conditions, and catalysts .Chemical Reactions Analysis
Chemical reactions analysis involves studying how the compound reacts with other substances. This includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, density, solubility, and various spectroscopic properties. These properties can give insights into the compound’s stability, reactivity, and possible applications .Scientific Research Applications
Synthesis and SAR in Medicinal Chemistry
Dihydropyrimidine derivatives have been explored for their potential as GnRH receptor antagonists to treat reproductive diseases. The structure-activity relationship (SAR) studies highlight the importance of specific substituents for receptor binding activity, suggesting applications in designing targeted therapies (Guo et al., 2003).
Theoretical Studies and Nonlinear Optical Applications
Theoretical investigations, including vibrational spectra and HOMO-LUMO analyses, have been conducted on similar dihydropyrimidine derivatives. These studies reveal their promising applications in nonlinear optical materials due to significant first hyperpolarizability, highlighting the potential for advanced materials science applications (Al-Abdullah et al., 2014).
Antioxidant Activity
New hexahydropyrimidoquinoline derivatives prepared via Biginelli reaction demonstrated antioxidant properties. This suggests their potential use in developing treatments targeting oxidative stress-related diseases (Ismaili et al., 2008).
Catalysis in Organic Synthesis
Ionic liquids catalysts, such as l-proline nitrate, have been used in synthesizing pyrimidine derivatives, indicating the role of these compounds in green chemistry and catalysis research. The efficient synthesis process underscores the environmental benefits and practical applications in organic synthesis (Cahyana et al., 2022).
Microwave-Assisted Synthesis
A microwave-mediated, catalyst- and solvent-free Biginelli reaction has been utilized for the synthesis of novel tetrahydropyrimidines. This approach highlights the significance of microwave irradiation in enhancing reaction efficiency and sustainability in the synthesis of complex organic molecules (Harikrishnan et al., 2013).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-ethyl-6-(3-iodophenyl)-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11IN2O2/c1-2-15-11(16)7-10(14-12(15)17)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3,(H,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSYNWWLJBFXIEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=C(NC1=O)C2=CC(=CC=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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